Cas no 6002-40-0 (Di-tert-Butylmethylphosphine)

• Product Name: Di-tert-Butylmethylphosphine
• CAS No: 6002-40-0
• MF: C₉H₂₁P
• MW: 160.236803770065
• MDL: MFCD01634711
• CID: 502623
• Update Time: 2025-05-20

Di-tert-Butylmethylphosphine Chemical and Physical Properties

Names and Identifiers

• di-tert-Butyl(methyl)phosphine
• Di-t-butylmethylphosphine
• ditert-butyl(methyl)phosphane
• Phosphine,bis(1,1-dimethylethyl)methyl-
• Di-tert-butylMethylphosphine
• Bis(tert-butyl)methylphosphine
• Methylbis(tert-butyl)phosphine
• Methyldi-tert-butylphosphine
• Di-tert-Butylmethylphosphine

• MDL： MFCD01634711
• Inchi： 1S/C9H21P/c1-8(2,3)10(7)9(4,5)6/h1-7H3
• InChI Key： JURBTQKVGNFPRJ-UHFFFAOYSA-N
• SMILES： P(C)(C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 160.13800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9

Experimental Properties

• Color/Form: Not determined
• Density: 0.824 g/mL at 25 °C(lit.)
• Boiling Point: 176 ºC
• Flash Point: 60 ºC
• PSA: 13.59000
• LogP: 3.69510
• Sensitiveness: air sensitive
• Solubility: Not determined

Di-tert-Butylmethylphosphine Security Information

• Hazardous Material transportation number：UN 2845 4.2/PG 1
• WGK Germany：3
• Hazard Category Code： R17;R34
• Safety Instruction： S16-S26-S45-S36-S37-S39
• Hazardous Material Identification：
• Risk Phrases：R17; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organic phosphines and derivatives

Additional information on Di-tert-Butylmethylphosphine

Di-tert-Butylmethylphosphine (CAS No. 6002-40-0): An Overview of Its Properties, Applications, and Recent Research

Di-tert-Butylmethylphosphine (DTBMP), with the CAS number 6002-40-0, is a versatile organophosphorus compound that has gained significant attention in the fields of catalysis, organic synthesis, and materials science. This compound is characterized by its unique structure, which consists of a phosphorus atom bonded to two tert-butyl groups and one methyl group. The tert-butyl groups provide steric bulk, making DTBMP an excellent ligand for various transition metal complexes.

The chemical formula of Di-tert-Butylmethylphosphine is C₉H₂₁P, and it is a colorless liquid with a boiling point of approximately 158°C. Its molecular weight is 154.25 g/mol. The compound is known for its high thermal stability and low reactivity towards air and moisture, which makes it suitable for use in a wide range of chemical processes.

In the context of catalysis, Di-tert-Butylmethylphosphine has been extensively studied as a ligand in homogeneous catalysis. It forms stable complexes with various transition metals, such as palladium, platinum, and rhodium. These complexes are highly active in a variety of catalytic reactions, including hydrogenation, coupling reactions, and polymerization. For instance, palladium complexes containing DTBMP have been shown to be highly effective in the Suzuki-Miyaura coupling reaction, which is widely used in the synthesis of biologically active compounds and pharmaceuticals.

Recent research has also explored the use of Di-tert-Butylmethylphosphine in the development of new materials. One notable application is in the synthesis of phosphine-stabilized gold nanoparticles (AuNPs). These nanoparticles have unique optical and electronic properties that make them valuable in fields such as sensing, imaging, and drug delivery. Studies have shown that DTBMP can effectively stabilize AuNPs, preventing their aggregation and enhancing their stability over time.

In addition to its applications in catalysis and materials science, Di-tert-Butylmethylphosphine has also been investigated for its potential use in organic synthesis. It serves as a valuable reagent in the preparation of phosphorus-containing organic compounds, which are important intermediates in the synthesis of pharmaceuticals and agrochemicals. For example, DTBMP can be used to introduce phosphorus functionalities into organic molecules through phosphinylation reactions.

The environmental impact of Di-tert-Butylmethylphosphine has also been a subject of recent research. Studies have shown that DTBMP is biodegradable under aerobic conditions and does not accumulate in the environment. This makes it a more environmentally friendly alternative to some other organophosphorus compounds that are known to be persistent pollutants.

In conclusion, Di-tert-Butylmethylphosphine (CAS No. 6002-40-0) is a multifunctional compound with a wide range of applications in catalysis, materials science, and organic synthesis. Its unique structural properties make it an excellent ligand for transition metal complexes and a valuable reagent in chemical synthesis. Ongoing research continues to uncover new applications and improve our understanding of its behavior in various chemical processes.